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Compound of Interest

Compound Name: Factor D inhibitor 6

Cat. No.: B8689925

Application Notes and Protocols: Factor D
Inhibitor 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Factor D is a serine protease that plays a pivotal role in the amplification loop of the alternative
complement pathway, a key component of the innate immune system. Dysregulation of this
pathway is implicated in a variety of diseases, making Factor D a compelling therapeutic target.
"Factor D inhibitor 6" refers to a potent and selective, orally bioavailable small molecule
inhibitor based on an (S)-proline scaffold, developed by Novartis. This document provides
detailed information on its properties, preparation for experimental use, and relevant assay
protocols.

Physicochemical and Potency Data

While specific quantitative solubility data for Factor D inhibitor 6 is not readily available in the
public domain, its development as an orally bioavailable compound suggests at least moderate
aqueous solubility and permeability. For experimental purposes, it is common practice to
prepare stock solutions in a polar aprotic solvent such as dimethyl sulfoxide (DMSO). The
potency of Factor D inhibitor 6 has been characterized in several functional assays.
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Parameter Value Assay Reference
IC50 0.006 uM Esterolytic Assay [1]
IC50 0.05 pM MAC Formation Assay  [1]

Signaling Pathway of the Alternative Complement
Pathway

The diagram below illustrates the central role of Factor D in the alternative complement
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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